Cas no 1257851-84-5 (Ethyl 5-bromo-1H-imidazo[4,5-b]pyridine-2-carboxylate)

• Product Name: Ethyl 5-bromo-1H-imidazo[4,5-b]pyridine-2-carboxylate
• CAS No: 1257851-84-5
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• CID: 6835964
• PubChem ID: 71304292
• Update Time: 2025-04-03

Ethyl 5-bromo-1H-imidazo[4,5-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SY352048
• MFCD17215620
• ethyl 5-bromo-1H-imidazo[4,5-b]pyridine-2-carboxylate
• 1257851-84-5
• Ethyl 5-bromo-1H-imidazo[4,5-b]pyridine-2-carboxylate

• Inchi： 1S/C9H8BrN3O2/c1-2-15-9(14)8-11-5-3-4-6(10)12-7(5)13-8/h3-4H,2H2,1H3,(H,11,12,13)
• InChI Key： HLILBIDYQGMLDY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(N=1)N=C(C(=O)OCC)N2

Computed Properties

• Exact Mass: 268.98
• Monoisotopic Mass: 268.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9A^2
• XLogP3: 2.3